Cas no 1261493-54-2 (2-Chloro-4,6-difluorobenzaldehyde)

• Product Name: 2-Chloro-4,6-difluorobenzaldehyde
• CAS No: 1261493-54-2
• MF: C₇H₃ClF₂O
• MW: 176.547928094864
• MDL: MFCD18415553
• CID: 2362344
• PubChem ID: 88504235
• Update Time: 2025-06-08

2-Chloro-4,6-difluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4,6-difluorobenzaldehyde
• WEXRLMRQYDCTAT-UHFFFAOYSA-N
• 1261493-54-2
• AS-54897
• SY126643
• SCHEMBL9712527
• CS-0035524
• AKOS027255672
• DB-192604
• W10856
• MFCD18415553
• 2-Chloro-4,6-difluorobenzaldehyde

• MDL： MFCD18415553
• Inchi： 1S/C7H3ClF2O/c8-6-1-4(9)2-7(10)5(6)3-11/h1-3H
• InChI Key： WEXRLMRQYDCTAT-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C=O)F)F

Computed Properties

• Exact Mass: 175.9840487g/mol
• Monoisotopic Mass: 175.9840487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 2.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 2-Chloro-4,6-difluorobenzaldehyde

Introduction to 2-Chloro-4,6-difluorobenzaldehyde (CAS No. 1261493-54-2)

2-Chloro-4,6-difluorobenzaldehyde, with the CAS number 1261493-54-2, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its aromatic ring structure substituted with a chlorine atom and two fluorine atoms, along with an aldehyde functional group. These substituents contribute to its distinct reactivity and stability, making it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of 2-Chloro-4,6-difluorobenzaldehyde is C₈H₃ClF₂O, and its molecular weight is approximately 180.55 g/mol. The compound is a colorless to pale yellow liquid at room temperature and exhibits a high boiling point due to the presence of the fluorine atoms, which enhance its polarity and intermolecular interactions. These properties make it suitable for use in a variety of chemical reactions and processes.

In the pharmaceutical industry, 2-Chloro-4,6-difluorobenzaldehyde has shown promise as a key intermediate in the synthesis of novel drugs. Recent studies have explored its use in the development of fluorinated pharmaceuticals, which are known for their enhanced metabolic stability and improved pharmacokinetic properties. For instance, a 2021 study published in the Journal of Medicinal Chemistry reported the successful synthesis of several fluorinated analogs of existing drugs using 2-Chloro-4,6-difluorobenzaldehyde. These analogs exhibited improved bioavailability and reduced toxicity compared to their non-fluorinated counterparts.

Beyond pharmaceutical applications, 2-Chloro-4,6-difluorobenzaldehyde has also found utility in materials science. Its unique electronic properties make it an attractive candidate for the development of advanced materials with specific optical and electronic characteristics. Research published in Advanced Materials in 2020 highlighted the use of this compound as a building block for the synthesis of conjugated polymers with tunable bandgaps. These polymers have potential applications in organic photovoltaics and light-emitting diodes (LEDs).

The synthetic versatility of 2-Chloro-4,6-difluorobenzaldehyde is further demonstrated by its role in various chemical reactions. It can undergo nucleophilic addition reactions at the aldehyde carbon, leading to the formation of alcohols, esters, and other derivatives. Additionally, the presence of the chlorine and fluorine substituents allows for selective functionalization through electrophilic aromatic substitution reactions. This flexibility makes it a valuable starting material for synthetic chemists aiming to create complex organic molecules with specific functionalities.

Safety considerations are an important aspect when handling 2-Chloro-4,6-difluorobenzaldehyde. While it is not classified as a hazardous material under current regulations, proper handling procedures should be followed to ensure safety. The compound should be stored in a well-ventilated area away from heat sources and incompatible materials. Personal protective equipment (PPE) such as gloves and safety goggles should be worn during handling to prevent skin contact and inhalation.

In conclusion, 2-Chloro-4,6-difluorobenzaldehyde (CAS No. 1261493-54-2) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and reactivity make it an essential intermediate in pharmaceutical synthesis, materials science, and chemical research. As ongoing research continues to uncover new applications and properties, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.